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Compound of Interest

Compound Name: Isopersin

Cat. No.: B15562188 Get Quote

Currently, there is a significant lack of documented applications for isopersin in the field of

natural product chemistry. Scientific literature primarily focuses on its initial isolation and a

limited assessment of its biological activity, with no substantial follow-up research into its use in

synthesis or as a tool for drug discovery.

Isopersin, a natural product identified as (12Z,15Z)-1-hydroxy-4-oxo-heneicosa-12,15-dien-2-

yl acetate, was first isolated from the oil cells of avocado idioblasts.[1][2][3] It is a structural

isomer of persin, another compound found in avocados.[1][2][3] However, unlike persin, which

has demonstrated biological effects, isopersin has shown a lack of activity in the specific

assays conducted.

Biological Activity and Stability
Research has shown that in artificial diet bioassays, isopersin had no discernible effect on the

survival or growth of early-instar beet armyworm (Spodoptera exigua) larvae.[1][2][3] This is in

contrast to its isomer, persin, which was found to inhibit larval growth at equivalent

concentrations.[1][2][3]

A key characteristic of isopersin that may limit its applicability is its instability. The compound

has been observed to readily isomerize to the more stable persin.[1][2][3] Furthermore,

isopersin is labile in acidic conditions, undergoing rapid rearrangement to form an alkylfuran.

[1][2][3]
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Due to the limited research and the absence of reported applications for isopersin in natural

product synthesis or as a bioactive compound, detailed application notes and experimental

protocols cannot be provided at this time. The available data is insufficient to generate

meaningful tables of quantitative data or diagrams of signaling pathways and experimental

workflows. Further research would be necessary to uncover any potential roles for isopersin in

natural product chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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